Cas no 1213474-59-9 (4-(1R)-1-aminoethyl-2-ethoxyphenol)

• Product Name: 4-(1R)-1-aminoethyl-2-ethoxyphenol
• CAS No: 1213474-59-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6512899
• PubChem ID: 130648727
• Update Time: 2025-06-09

4-(1R)-1-aminoethyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-1-aminoethyl-2-ethoxyphenol
• EN300-1836672
• 4-[(1r)-1-aminoethyl]-2-ethoxyphenol
• 1213474-59-9

• Inchi： 1S/C10H15NO2/c1-3-13-10-6-8(7(2)11)4-5-9(10)12/h4-7,12H,3,11H2,1-2H3/t7-/m1/s1
• InChI Key： BOIRQILRVVFKSU-SSDOTTSWSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)[C@@H](C)N)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1R)-1-aminoethyl-2-ethoxyphenol

Chemical Profile of 4-(1R)-1-aminoethyl-2-ethoxyphenol (CAS No. 1213474-59-9)

4-(1R)-1-aminoethyl-2-ethoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1213474-59-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereochemical configuration and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both an aminoethyl side chain and an ethoxy substituent on a phenolic backbone suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

The stereochemistry at the 1R position is particularly noteworthy, as it introduces a specific three-dimensional arrangement that can influence the compound's biological activity. In modern drug design, the precise spatial orientation of atoms is often critical for receptor binding and efficacy. The combination of these structural features makes 4-(1R)-1-aminoethyl-2-ethoxyphenol a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with greater accuracy. Studies have shown that phenolic derivatives, particularly those with aminoalkyl side chains, can exhibit potent effects on various enzymatic pathways. For instance, modifications in the ethoxy group position can modulate the compound's solubility and metabolic stability, which are key factors in drug development.

In the context of current research, 4-(1R)-1-aminoethyl-2-ethoxyphenol has been explored for its potential role in modulating inflammatory pathways. Phenolic compounds are well-documented for their anti-inflammatory properties, often through inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The aminoethyl group may further enhance these effects by improving cell membrane permeability or by serving as a linker for targeted delivery systems.

Moreover, the ethoxy substituent on the phenol ring can influence electronic properties, potentially affecting hydrogen bonding capabilities and thereby altering binding affinities to biological targets. This fine-tuning of structure is essential in medicinal chemistry, where even minor changes can lead to significant differences in activity. The stereochemical purity at the 1R configuration ensures that interactions with biological systems are predictable and consistent.

One area of active investigation is the use of 4-(1R)-1-aminoethyl-2-ethoxyphenol as a precursor in the synthesis of more complex pharmacophores. By serving as a building block, this compound can be incorporated into larger molecules designed to interact with specific receptors or enzymes. The flexibility provided by the aminoethyl group allows for further functionalization, enabling chemists to explore a wide range of chemical space.

The pharmacokinetic profile of 4-(1R)-1-aminoethyl-2-ethoxyphenol is also under scrutiny. Researchers are examining how its structural features affect absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining whether the compound is suitable for oral administration or if alternative delivery methods are required. Additionally, understanding its metabolic pathways can help in predicting potential side effects and optimizing dosing regimens.

In vitro studies have begun to reveal promising results regarding the biological activity of 4-(1R)-1-aminoethyl-2-ethoxyphenol. Initial assays suggest that it may possess inhibitory effects on certain kinases involved in cancer progression. Kinases are enzymes that play a central role in cell signaling cascades, and their dysregulation is often associated with various diseases. By inhibiting specific kinases, this compound could potentially disrupt aberrant signaling pathways and restore normal cellular function.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between synthetic chemists, biochemists, and pharmacologists. 4-(1R)-1-aminoethyl-2-ethoxyphenol exemplifies this synergy, as its discovery and optimization require expertise across multiple scientific domains. Computational models help predict how structural changes will impact biological activity, while experimental validation ensures that theoretical predictions hold true in real-world scenarios.

As research progresses, 4-(1R)-1-aminoethyl-2-ethoxyphenol may find applications beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new diagnostic assays. Additionally, its potential as an intermediate in synthetic chemistry could streamline the production of other bioactive molecules.

The future directions for 4-(1R)-1-aminoethyl-2-ethoxyphenol include exploring its role in neurodegenerative diseases. Phenolic compounds have shown promise in treating conditions such as Alzheimer's disease by inhibiting beta-secretase enzymes or by scavenging reactive oxygen species. The presence of both an amino group and an ethoxy group may enhance its ability to cross the blood-brain barrier or interact with neural receptors.

In conclusion,4-(1R)-1-aminoethyl-2-ethoxyphenol (CAS No. 1213474-59-9) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique stereochemistry and functional groups position it as a valuable scaffold for drug discovery efforts aimed at treating inflammation-related diseases and cancer. As scientific understanding advances，this molecule will likely continue to be explored for its therapeutic potential，both as a standalone agent and as part of larger molecular architectures designed to address unmet medical needs.